Cas no 1804510-25-5 (Methyl 5-cyano-4-hydroxymethyl-2-(trifluoromethylthio)benzoate)

• Product Name: Methyl 5-cyano-4-hydroxymethyl-2-(trifluoromethylthio)benzoate
• CAS No: 1804510-25-5
• MF: C₁₁H₈F₃NO₃S
• MW: 291.246332168579
• CID: 4951985
• Update Time: 2025-06-09

Methyl 5-cyano-4-hydroxymethyl-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-4-hydroxymethyl-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H8F3NO3S/c1-18-10(17)8-2-6(4-15)7(5-16)3-9(8)19-11(12,13)14/h2-3,16H,5H2,1H3
• InChI Key： WZSLZICUPSCTBU-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(CO)C(C#N)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 2.3
• Topological Polar Surface Area: 95.6

Additional information on Methyl 5-cyano-4-hydroxymethyl-2-(trifluoromethylthio)benzoate

Methyl 5-cyano-4-hydroxymethyl-2-(trifluoromethylthio)benzoate (CAS No. 1804510-25-5): A Comprehensive Overview

Methyl 5-cyano-4-hydroxymethyl-2-(trifluoromethylthio)benzoate, identified by its CAS number 1804510-25-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural features that include a cyano group, a hydroxymethyl group, and a trifluoromethylthio substituent. These structural elements contribute to its unique chemical properties and potential applications in various scientific domains.

The 5-cyano moiety in the molecular structure imparts a high degree of reactivity, making it a valuable intermediate in synthetic chemistry. The presence of the 4-hydroxymethyl group enhances its solubility in polar solvents, facilitating its use in biochemical assays and drug formulations. Additionally, the 2-(trifluoromethylthio) substituent introduces electron-withdrawing effects, which can influence the compound's metabolic stability and pharmacokinetic profiles. These attributes make Methyl 5-cyano-4-hydroxymethyl-2-(trifluoromethylthio)benzoate a compound of interest for researchers exploring novel therapeutic agents.

In recent years, there has been a growing interest in benzoate derivatives due to their diverse biological activities. Studies have demonstrated that these compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific combination of functional groups in Methyl 5-cyano-4-hydroxymethyl-2-(trifluoromethylthio)benzoate may contribute to its potential as a lead compound in drug discovery. For instance, the cyano group can participate in hydrogen bonding interactions with biological targets, while the hydroxymethyl group can serve as a site for further functionalization through glycosylation or esterification.

The trifluoromethylthio substituent is particularly noteworthy for its ability to modulate the electronic properties of the molecule. This group can enhance binding affinity to enzymes and receptors, thereby improving the efficacy of potential drug candidates. Recent research has shown that trifluoromethylation is a common strategy in medicinal chemistry to improve metabolic stability and reduce clearance rates. Consequently, Methyl 5-cyano-4-hydroxymethyl-2-(trifluoromethylthio)benzoate could serve as a valuable building block for developing novel small-molecule drugs with improved pharmacokinetic profiles.

Moreover, the hydroxymethyl group provides a versatile handle for further chemical modifications. This functionality can be exploited to create prodrugs or conjugates that enhance target specificity and bioavailability. For example, linking this compound to biomolecules such as peptides or antibodies could result in targeted therapeutic agents with enhanced efficacy and reduced side effects. Such applications are particularly relevant in the context of precision medicine, where personalized therapeutic strategies are becoming increasingly important.

The synthesis of Methyl 5-cyano-4-hydroxymethyl-2-(trifluoromethylthio)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the cyano group via cyanation reactions, the installation of the hydroxymethyl group through reduction or hydroxylation processes, and the attachment of the trifluoromethylthio substituent via nucleophilic substitution or metal-catalyzed cross-coupling reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research applications.

In conclusion, Methyl 5-cyano-4-hydroxymethyl-2-(trifluoromethylthio)benzoate (CAS No. 1804510-25-5) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for developing novel therapeutic agents with improved biological activity and pharmacokinetic properties. As research continues to uncover new applications for benzoate derivatives, compounds like Methyl 5-cyano-4-hydroxymethyl-2-(trifluoromethylthio)benzoate are likely to play an increasingly important role in drug discovery and development.